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Trivertal is an organic molecule (C₉H₁₄O) with two chiral centers. The commercially available product is

typically a 95/5 mixture of cis and trans isomers and is a common fragrance and flavor ingredient, also

known as "2,4-ivy carbaldehyde" [1]. Its significance in research stems from its use as an economical

precursor for synthesizing Stable Cyclic (Alkyl)(Amino)Carbenes (CAACs), which are valuable as ligands

in transition metal catalysis [2].

The synthetic pathway for a rigid CAAC ligand (CAAC 1d) from Trivertal, as detailed in the literature [2],

is summarized below. The key reaction yields are provided for reference.

Step Reactant(s) Product Key Reaction Reported Yield

1 Trivertal (4) Enamine (5) Condensation 94%

2 Enamine (5) Compound (6) Alkylation 90%

3 Compound (6) Cyclic Aldiminium Salt (7) Hydroiminiumation 74%

4 Salt (7) CAAC 1d Deprotonation 95%

5 CAAC 1d Gold(I) Complex 2d Ligand Exchange 87%

This workflow illustrates the conversion of the commercial fragrance material Trivertal into a sophisticated

catalytic agent. The following diagram maps out this transformation:
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Synthetic route from Trivertal to a gold CAAC complex.

Catalytic Performance in Hydroamination

The gold(I) complex 2d, derived from Trivertal, serves as an efficient catalyst. When activated with

KB(C₆F₅)₄, it facilitates the hydroamination of internal alkynes with secondary dialkyl amines, a

reaction with few precedents [2]. Its performance is comparable to catalysts based on more expensive

precursors.

The utility of catalyst 2d is demonstrated in a one-pot, three-component synthesis of 1,2-dihydroquinoline

derivatives [2]. This method uses an internal alkyne, a secondary aryl amine, and a terminal alkyne, allowing

for the creation of products with three different substituents (R¹, R², R³), expanding the structural diversity of

accessible compounds.

Natural Occurrence and Bioactive Context

Trivertal is identified as a minor volatile constituent in the essential oil of Murraya koenigii (curry leaf tree)

[3]. In a chemical profiling study, Trivertal constituted 0.35% of the identified volatile compounds in the

leaf oil [3].

Murraya koenigii is rich in carbazole alkaloids and other compounds studied for various pharmacological

activities, including potential neuroprotective effects [4]. While the plant's extracts and specific alkaloids like

mahanimbicine are investigated for bioactive properties, Trivertal itself is a fragrance component, and the

search results do not directly indicate pharmaceutical applications for it.

Key Takeaways for Researchers

Proven Catalytic Utility: Trivertal is a viable, cost-effective building block for synthesizing sterically
demanding CAAC ligands.

Reaction Scope: CAAC-gold complexes from Trivertal enable challenging reactions like
hydroamination of internal alkynes and multi-component syntheses of nitrogen heterocycles.

Safety Profile: As a chemical, Trivertal is classified as a combustible liquid that can cause skin
irritation and allergic skin reactions [1].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s1897961?utm_src=pdf-body
https://www.smolecule.com/products/s1897961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2724870/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2724870/
https://www.smolecule.com/products/s1897961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268337/
https://www.smolecule.com/products/s1897961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268337/
https://www.mdpi.com/1424-8247/15/2/188
https://www.smolecule.com/products/s1897961?utm_src=pdf-body
https://www.smolecule.com/products/s1897961?utm_src=pdf-body
https://www.smolecule.com/products/s1897961?utm_src=pdf-body
https://www.smolecule.com/products/s1897961?utm_src=pdf-body
https://www.acs.org/molecule-of-the-week/archive/t/trivertal.html
https://www.smolecule.com/products/s1897961?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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